Cas no 1356553-46-2 (N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide)

• Product Name: N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide
• CAS No: 1356553-46-2
• MF: C₁₂H₉F₂N₃O₃
• MW: 281.214969396591
• CID: 5797410
• PubChem ID: 56804263
• Update Time: 2025-08-10

N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide
• AKOS033126299
• N-[cyano-(2,4-difluorophenyl)methyl]-2-nitrocyclopropane-1-carboxamide
• EN300-26685744
• N-[cyano(2,4-difluorophenyl)methyl]-2-nitrocyclopropane-1-carboxamide
• 1356553-46-2
• Z1167762026

• Inchi： 1S/C12H9F2N3O3/c13-6-1-2-7(9(14)3-6)10(5-15)16-12(18)8-4-11(8)17(19)20/h1-3,8,10-11H,4H2,(H,16,18)
• InChI Key： LETSGMWXWRNVAW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)NC(C1CC1[N+](=O)[O-])=O)F

Computed Properties

• Exact Mass: 281.06119748g/mol
• Monoisotopic Mass: 281.06119748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide

Introduction to N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide (CAS No. 1356553-46-2)

N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide (CAS No. 1356553-46-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide incorporates several key features that contribute to its potential biological activity. The presence of a cyano group (-CN) and a nitro group (-NO₂) attached to a cyclopropane ring provides a rich chemical environment for interactions with biological targets. Specifically, the cyclopropane moiety is known for its strained three-membered ring, which can enhance the reactivity and binding affinity of the molecule.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic rings, such as the (2,4-difluorophenyl) moiety found in this compound. Fluorine atoms are frequently introduced into pharmaceutical molecules due to their ability to improve metabolic stability, lipophilicity, and binding affinity. The dual fluorine substitution in the phenyl ring of N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide further enhances these properties, making it an attractive scaffold for designing new therapeutic agents.

The nitro group in the molecule also plays a crucial role in its chemical behavior. Nitro compounds are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of a nitro group with a cyano group on a cyclopropane ring suggests that this compound may exhibit multiple modes of action, potentially making it effective against a range of diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead structures for drug development. N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide has been subjected to various computational studies to evaluate its binding affinity to different biological targets. Preliminary results indicate that this compound may interact with enzymes and receptors involved in critical metabolic pathways.

The synthesis of N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide presents unique challenges due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Researchers have employed multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations to construct the desired compound efficiently.

Ongoing research is focused on exploring the pharmacological properties of N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide. In vitro studies have begun to uncover its potential effects on various biological systems. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes and could serve as a basis for developing new drugs targeting specific diseases.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles and enhanced therapeutic efficacy. N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide exemplifies this trend by incorporating both fluorine atoms and other functional groups known to enhance biological activity.

In conclusion, N-cyano(2,4-difluorophenyl)methyl-2-nitrocyclopropane-1-carboxamide (CAS No. 1356553-46-2) is a promising compound with a rich chemical profile and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research in drug discovery and development. As computational methods and synthetic techniques continue to evolve, the exploration of such complex molecules will undoubtedly lead to new insights and innovations in pharmaceutical chemistry.